N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-(2-imidazo[1,2-b]pyrazol-1-ylethyl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C12H13N5O2/c1-9-8-10(15-19-9)12(18)13-4-5-16-6-7-17-11(16)2-3-14-17/h2-3,6-8H,4-5H2,1H3,(H,13,18)
• InChI Key: RDBLWSDYVYJORE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NCCN2C=CN3C2=CC=N3
• Molecular Formula: C12H13N5O2
• Molecular Weight: 259.26 g/mol
• CAS No.: 1795416-15-7

Description

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-5-methylisoxazole-3-carboxamide, also known as IMiDazole, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. IMiDazole has been found to have various biochemical and physiological effects, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Chemical Properties

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-5-methylisoxazole-3-carboxamide, part of a broader class of compounds that include imidazole and pyrazole derivatives, has been explored for its unique chemical properties and synthesis pathways. Experimental and theoretical studies have shown the potential for functionalization reactions, where 1H-pyrazole-3-carboxylic acid derivatives have been converted into corresponding amides through specific reactions, illustrating the compound's versatility in chemical synthesis (Yıldırım, Kandemirli, & Demir, 2005)(source).

Biological Applications

The exploration into DNA-binding properties of related pyrrole-imidazole polyamides highlights the potential biomedical applications of such compounds. These chemicals have shown specific binding to DNA sequences, indicating their utility in gene regulation and potential therapeutic applications (Liu & Kodadek, 2009)(source). Additionally, the green synthesis of N-arylimidazo[1,2-a]pyrazine-2-carboxamide derivatives and their subsequent antimicrobial activity testing underscore the compound's relevance in developing new antimicrobial agents (Jyothi & Madhavi, 2019)(source).

Molecular Design and Drug Development

The structural modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase (AO) demonstrate the compound's role in drug development, particularly in optimizing pharmacokinetic properties (Linton et al., 2011)(source). This aligns with the synthesis and investigation of related compounds for their potential in treating diseases, including cancer, through specific DNA sequence targeting and gene expression control (Chavda et al., 2010)(source).

Mechanism of Action

Target of Action

The compound, also known as 5-methyl-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)-1,2-oxazole-3-carboxamide, is a derivative of imidazole . Imidazole derivatives are known to interact with a broad range of biological targets due to their versatile chemical and biological properties . .

Mode of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . These activities suggest that the compound may interact with its targets, leading to various biochemical changes.

Biochemical Pathways

Given the broad range of activities exhibited by imidazole derivatives , it can be inferred that this compound may affect multiple biochemical pathways.

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which may influence the compound’s bioavailability.

Result of Action

Given the broad range of activities exhibited by imidazole derivatives , it can be inferred that this compound may have various molecular and cellular effects.

Biochemical Analysis

Biochemical Properties

Imidazole derivatives have been reported to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities

Cellular Effects

It is known that imidazole derivatives can have significant impacts on cell function . For example, they can influence cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression